2-((3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(4-methoxyphenyl)phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several functional groups including a phthalazinone, an oxadiazole, and methoxyphenyl groups. Phthalazinone is a heterocyclic compound that has been used in various fields such as medicinal chemistry due to its wide range of biological activities . Oxadiazoles are also an important class of heterocyclic compounds with a broad spectrum of biological activity .
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the oxadiazole and phthalazinone groups. Oxadiazoles can undergo a variety of reactions including cycloadditions and nucleophilic substitutions .Scientific Research Applications
Antimicrobial Activity
- Synthesis and antimicrobial activity : A series of derivatives of the compound were synthesized and tested for their antimicrobial activities against various bacterial and fungal strains. Several showed significant antimicrobial activity (Sridhara et al., 2010).
- Oxadiazole N-Mannich Bases : Another study reported the synthesis of similar compounds and their in vitro inhibitory activity against pathogenic Gram-positive and Gram-negative bacteria, as well as the yeast-like pathogenic fungus Candida albicans. Some derivatives displayed broad-spectrum antibacterial activities (Al-Wahaibi et al., 2021).
- Synthesis of 1,2,4-Triazole Derivatives : A related study focused on synthesizing and testing the antimicrobial activities of 1,2,4-triazole derivatives, revealing moderate to good activities against test microorganisms (Bektaş et al., 2007).
Antioxidant and Anti-Proliferative Activities
- Antioxidant Activity : One study screened new derivatives for antioxidant activity, finding that some compounds, particularly 2c, were effective radical scavengers (Mallesha et al., 2014).
- Anti-Proliferative Activities : Another research synthesized compounds and evaluated their anti-proliferative activity against various cancer cell lines. Some compounds exhibited significant activity (Al-Wahaibi et al., 2021).
Other Applications
- Synthesis and Characterization : Various studies have been conducted on the synthesis, characterization, and evaluation of derivatives for different biological activities, including anti-inflammatory (Abd Alla et al., 2010) and anticancer properties (Ravinaik et al., 2021).
Properties
IUPAC Name |
2-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-(4-methoxyphenyl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N4O5/c1-32-18-11-8-16(9-12-18)24-19-6-4-5-7-20(19)26(31)30(28-24)15-23-27-25(29-35-23)17-10-13-21(33-2)22(14-17)34-3/h4-14H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLCCXHCOVVXBCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC4=NC(=NO4)C5=CC(=C(C=C5)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.